4-(4-fluorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide

• Molecular Formula: C19H20F2N4O2
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[2-(2-fluoroanilino)-2-oxoethyl]-4-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H20F2N4O2/c20-14-5-7-15(8-6-14)24-9-11-25(12-10-24)19(27)22-13-18(26)23-17-4-2-1-3-16(17)21/h1-8H,9-13H2,(H,22,27)(H,23,26)
• InChI Key: KCTXBFCVTFYNKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)NCC(=O)NC3=CC=CC=C3F

Description

This compound features a piperazine core substituted with a 4-fluorophenyl group at the 4-position and a carboxamide group at the 1-position. The carboxamide is further linked to an ethyl chain terminating in a 2-fluorophenylamino moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-fluorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-fluoroaniline with ethyl chloroformate to form an intermediate, which is then reacted with piperazine to yield the final product. The reaction conditions often include the use of solvents such as ethanol and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to increase yield and reduce production costs. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(4-fluorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The fluorophenyl groups can participate in nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, sodium borohydride, and various nucleophiles. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted piperazine derivatives .

Scientific Research Applications

4-(4-fluorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may act as an inhibitor of certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

The target compound’s closest analogs share the piperazine-carboxamide scaffold but differ in substituent patterns and functional groups. Key examples include:

N-(4-fluorophenyl)-4-((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)piperazine-1-carboxamide (A3, )

• Substituents: 4-fluorophenyl on piperazine; quinazolinone-methyl group.
• Physicochemical Data : Yield = 57.3%; m.p. = 196.5–197.8 °C .

2-((2-Fluorophenyl)amino)-2-oxoethyl 4-(methylsulfonyl)piperazine-1-carbodithioate (5e, )

• Substituents: 2-fluorophenylamino group; methylsulfonyl-piperazine with a dithioate ester.
• This could reduce metabolic stability compared to the target compound’s carboxamide linkage.
• Physicochemical Data : Yield = 84%; m.p. = 182–183 °C .

N-(2-{[2-(3-fluorophenyl)ethyl]amino}-2-oxoethyl)-4-phenylpiperazine-1-carboxamide ()

• Substituents: 3-fluorophenyl ethylamino group; 4-phenylpiperazine.
• Key Differences: The ethylamino linker and 3-fluorophenyl substitution may alter binding affinity compared to the target’s 2-fluorophenylamino group. The 4-phenylpiperazine (vs. 4-fluorophenyl) increases hydrophobicity .

4-(4-fluorophenyl)-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]piperazine-1-carboxamide ()

• Substituents : 4-fluorophenyl on piperazine; pyrrolidinylcarbonylphenyl group.
• Key Differences: The bulky pyrrolidinylcarbonyl substituent may hinder membrane permeability compared to the target’s smaller ethyl-2-fluorophenylamino chain .

Functional Group Impact

• 2-Fluorophenylamino vs. 3-Fluorophenyl: Ortho-substitution (2-F) may impose steric hindrance, affecting receptor binding compared to meta-substitution (3-F) .
• Linker Groups :
  • Carboxamide (Target) vs. Dithioate (5e) : Carboxamide offers hydrogen-bonding capability and metabolic stability, whereas dithioates may react with cellular thiols, limiting therapeutic utility .

Biological Activity

4-(4-fluorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide, often referred to as a piperazine derivative, has garnered attention in pharmaceutical research due to its potential therapeutic applications. This compound is structurally related to various biologically active molecules, particularly in the realm of oncology and neuropharmacology. This article aims to synthesize current knowledge regarding its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

• Chemical Formula : C20H16F2N4O3
• Molecular Weight : 398.3628 g/mol
• IUPAC Name : 1-{4-[(2-aminopyridin-4-yl)oxy]-3-fluorophenyl}-3-[2-(4-fluorophenyl)acetyl]urea
• CAS Number : Not available

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in cancer proliferation and neurodegenerative diseases. The piperazine moiety is known for enhancing binding affinity to target sites, while the fluorophenyl groups contribute to its lipophilicity, facilitating cellular uptake.

Antitumor Activity

Recent studies have demonstrated that derivatives of piperazine compounds exhibit significant antitumor properties. For instance:

• Inhibition of CDC25B : A study reported that certain piperazine derivatives showed inhibition rates up to 99% against the CDC25B enzyme at a concentration of 20 μg/mL . This enzyme plays a crucial role in cell cycle regulation, making it a promising target for cancer therapy.
• Leukemia Cell Lines : Additional research indicated that some derivatives exhibited up to 54.59% inhibition against HL-60 leukemia cells at a concentration of 40 μmol/L .

Neuropharmacological Effects

The compound's potential neuropharmacological effects are also noteworthy:

• Tyrosinase Inhibition : Compounds similar in structure have shown inhibitory effects on tyrosinase, an enzyme involved in melanin biosynthesis. This suggests possible applications in treating pigmentation disorders .
• Anticonvulsant Properties : Some derivatives have been evaluated for anticonvulsant activity, indicating potential use in epilepsy treatment .

Case Studies

Study	Findings	Concentration	Target
	Inhibition of CDC25B	20 μg/mL	Cancer Cells
	Inhibition against HL-60	40 μmol/L	Leukemia Cells
	Tyrosinase inhibition	Not specified	Melanin Biosynthesis
	Anticonvulsant activity	Not specified	Epilepsy

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions:

• Starting Materials : The synthesis begins with commercially available piperazine and fluorinated phenyl amines.
• Reagents : Common reagents include acetic anhydride for acetylation and various coupling agents for amide bond formation.
• Characterization Techniques : The synthesized compounds are characterized using methods such as NMR spectroscopy, mass spectrometry, and IR spectroscopy to confirm their structures.